Cas no 2287260-11-9 (2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride)

• Product Name: 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride
• CAS No: 2287260-11-9
• MF: C₈H₁₁ClN₂O₃
• MW: 218.637541055679
• MDL: MFCD31794578
• CID: 5456396
• PubChem ID: 137942978
• Update Time: 2025-10-29

2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, α-amino-1,2-dihydro-2-oxo-, hydrochloride (1:2)
• 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride

• MDL： MFCD31794578
• Inchi： 1S/C8H10N2O3.ClH/c9-6(8(12)13)4-5-2-1-3-10-7(5)11;/h1-3,6H,4,9H2,(H,10,11)(H,12,13);1H
• InChI Key： BITWAMVEQIBDLF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CNC1=O)C(N)C(=O)O.Cl

Additional information on 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride

Introduction to 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride (CAS No. 2287260-11-9)

2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride, identified by its CAS number 2287260-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug discovery. The unique structural features of this molecule, particularly its combination of an amino group, a propanoic acid moiety, and a hydroxypyridine ring, contribute to its potential as a lead compound for the development of novel therapeutic agents.

The molecular structure of 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride consists of a propanoic acid backbone substituted with an amino group at the second carbon and a 2-hydroxypyridine group at the third carbon. The presence of these functional groups imparts distinct chemical and biological properties, which are critical for its interaction with biological targets. The hydroxypyridine moiety, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a valuable component in designing molecules with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride has been investigated for its potential role in modulating enzyme activities and cellular signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on specific kinases and other enzymes involved in these pathways, although further research is necessary to fully elucidate its mechanism of action.

One of the most compelling aspects of 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride is its versatility as a scaffold for drug design. The presence of multiple reactive sites allows for modifications that can fine-tune its pharmacological properties, such as solubility, bioavailability, and metabolic stability. This flexibility has made it an attractive candidate for structure-based drug design approaches, where computational modeling is used to predict how structural changes will affect biological activity.

The synthesis of 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride presents unique challenges due to the complexity of its molecular framework. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for both laboratory research and potential clinical trials. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular architecture with high precision.

Recent advancements in analytical chemistry have also contributed to a deeper understanding of the properties of 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have enabled researchers to characterize the compound's purity, stability, and interactions with biological targets. These analytical tools are essential for ensuring that the compound meets the stringent requirements for use in preclinical and clinical studies.

The pharmacokinetic profile of 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride is another area of active investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, excretion (ADME)—is crucial for determining its potential as a therapeutic agent. Initial pharmacokinetic studies suggest that this compound may exhibit favorable properties such as good solubility and moderate bioavailability, which are important factors for drug development.

In conclusion, 2-amino-3-(2-hydroxypyridin-3-yl)propanoic acid dihydrochloride (CAS No. 2287260-11-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new drugs targeting various diseases. As research continues to uncover more about its properties and mechanisms of action, this compound may play a significant role in the future landscape of medicinal chemistry and drug discovery.